Cas no 1044837-29-7 (3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carbohydrazide
• CAS No: 1044837-29-7
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 3057924
• PubChem ID: 16637168
• Update Time: 2025-10-22

3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carbohydrazide
• 3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carbohydrazide
• 1044837-29-7
• 3-(4-Isopropylphenyl)-1H-pyrazole-5-carbohydrazide, AldrichCPR
• 3-(4-Isopropylphenyl)-1H-pyrazole-5-carbohydrazide
• EN300-110883
• AKOS000269735

• Inchi： 1S/C13H16N4O/c1-8(2)9-3-5-10(6-4-9)11-7-12(17-16-11)13(18)15-14/h3-8H,14H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key： TZRZNQCDYVYNCB-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2C=CC(=CC=2)C(C)C)=NN1)NN

Computed Properties

• Exact Mass: 244.13241115Da
• Monoisotopic Mass: 244.13241115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.8Ų

Additional information on 3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carbohydrazide

Recent Advances in the Study of 3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carbohydrazide (CAS: 1044837-29-7)

The compound 3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carbohydrazide (CAS: 1044837-29-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This pyrazole derivative has been investigated for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has been the synthesis and optimization of 3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carbohydrazide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of the compound. The researchers employed a multi-step reaction sequence, starting from readily available precursors, and optimized the reaction conditions to achieve a high degree of efficiency. The structural elucidation was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring the accuracy of the synthesized product.

In terms of biological activity, recent findings have highlighted the compound's potential as an anti-inflammatory and anticancer agent. A preclinical study demonstrated that 3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carbohydrazide exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential utility in treating inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound has shown promising cytotoxicity against various cancer cell lines, including breast and lung cancer, by inducing apoptosis and inhibiting cell proliferation.

Another significant aspect of the research has been the exploration of the compound's mechanism of action. Molecular docking studies have revealed that 3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carbohydrazide interacts with specific protein targets involved in cell signaling pathways. For instance, it has been shown to bind to the active site of kinases implicated in cancer progression, thereby disrupting their function. These insights provide a foundation for further structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

Despite these promising findings, challenges remain in the development of 3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carbohydrazide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's unique structural features and diverse biological activities make it a valuable candidate for future drug development efforts.

In conclusion, recent research on 3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carbohydrazide (CAS: 1044837-29-7) has provided valuable insights into its synthesis, biological activity, and mechanism of action. The compound's potential as an anti-inflammatory and anticancer agent underscores its significance in medicinal chemistry. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing challenges.